Cas no 790720-22-8 (5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol)

• Product Name: 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol
• CAS No: 790720-22-8
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5475304
• PubChem ID: 2527152
• Update Time: 2025-05-19

5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-{[4-(4-methoxyphenyl)piperazin-1-yl]carbonyl}pyridin-2(1H)-one
• HMS1732L01
• 5-[4-(4-methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol
• Z57035700
• F6253-5670
• 790720-22-8
• AKOS005679779
• 5-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-pyridin-2-one
• STL028403
• AKOS027598269
• 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol

• Inchi： 1S/C17H19N3O3/c1-23-15-5-3-14(4-6-15)19-8-10-20(11-9-19)17(22)13-2-7-16(21)18-12-13/h2-7,12H,8-11H2,1H3,(H,18,21)
• InChI Key： WNMUCKVTRRUJAP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NC=1)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.9Ų

Additional information on 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol

Introduction to 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol and Its Significance in Modern Chemical Research

5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol, a compound with the CAS number 790720-22-8, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structure that integrates both pyridine and piperazine moieties, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups within its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense interest for researchers.

The structural composition of 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol is characterized by the presence of several key functional groups, including a pyridin-2-ol moiety and a piperazine derivative. These components are well-known for their ability to interact with various biological targets, making the compound a promising candidate for further investigation. The 4-Methoxyphenyl substituent further enhances its potential by introducing an aromatic ring with methoxy functionality, which can influence both its solubility and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperazine derivatives, in particular, have been extensively studied for their role in affecting central nervous system (CNS) function. The compound 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol is no exception and has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its ability to serve as a scaffold for further chemical modifications makes it an invaluable tool in medicinal chemistry.

The pyridin-2-ol moiety is another critical feature of this compound, contributing to its overall pharmacological profile. Pyridine-based compounds are widely recognized for their pharmacological activity, often exhibiting properties that make them suitable for use as drugs or drug candidates. The presence of the hydroxyl group at the 2-position of the pyridine ring adds another layer of complexity, potentially influencing both metabolic pathways and interactions with biological targets.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery. The synthesis and characterization of 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol aligns with this trend, offering a novel molecule that can be further explored for therapeutic applications. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules that target specific neurological disorders. The compound's unique structural features make it a versatile building block for designing new drugs with improved efficacy and reduced side effects.

The role of computational chemistry and molecular modeling has become increasingly prominent in the study of such compounds. These tools allow researchers to predict the behavior of molecules like 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol before they are synthesized, saving time and resources. By leveraging advanced computational methods, scientists can gain insights into how this compound might interact with biological targets, providing a foundation for rational drug design.

In addition to its potential applications in drug development, 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol has also been studied for its role in understanding fundamental biological processes. Piperazine derivatives, for instance, have been shown to influence neurotransmitter release and receptor activity, making them valuable tools for investigating neurological disorders. The compound's ability to modulate these systems could lead to new therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol involves several sophisticated chemical steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-methoxybenzaldehyde and piperazine derivatives. These intermediates are then coupled using established methodologies to form the desired product. The reaction conditions are carefully optimized to ensure high yields and purity, which are crucial for subsequent biological testing.

The analytical characterization of this compound is equally important, providing researchers with detailed information about its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol. These data are essential for understanding how the compound behaves in different environments and how it might interact with biological systems.

The future prospects for 5-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]pyridin-2-ol are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and chemical biology. As our understanding of biological systems continues to grow, so does the need for innovative molecules like this one. By leveraging cutting-edge synthetic methods and computational tools, researchers can unlock new possibilities for therapeutic intervention and fundamental scientific discovery.